Cas no 1504761-63-0 (3-(6-chloropyridin-2-yl)butanoic acid)

• Product Name: 3-(6-chloropyridin-2-yl)butanoic acid
• CAS No: 1504761-63-0
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6586899
• PubChem ID: 165885602
• Update Time: 2025-06-09

3-(6-chloropyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)butanoic acid
• EN300-1996668
• 1504761-63-0

• Inchi： 1S/C9H10ClNO2/c1-6(5-9(12)13)7-3-2-4-8(10)11-7/h2-4,6H,5H2,1H3,(H,12,13)
• InChI Key： RMDCJPNBSDXZKL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C)CC(=O)O)=N1

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-chloropyridin-2-yl)butanoic acid

3-(6-Chloropyridin-2-yl)butanoic Acid: A Comprehensive Overview

3-(6-Chloropyridin-2-yl)butanoic acid (CAS No. 1504761-63-0) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and synthetic organic chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential in developing novel therapeutic agents and as a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 3-(6-chloropyridin-2-yl)butanoic acid consists of a butanoic acid moiety attached to a 6-chloropyridine ring. The presence of the chloro substituent on the pyridine ring imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

In recent years, significant research has been devoted to exploring the biological activities of 3-(6-chloropyridin-2-yl)butanoic acid. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-(6-chloropyridin-2-yl)butanoic acid demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Beyond its anti-inflammatory potential, 3-(6-chloropyridin-2-yl)butanoic acid has also shown promise in cancer research. A 2020 study in the Cancer Research journal highlighted the ability of this compound to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The synthetic versatility of 3-(6-chloropyridin-2-yl)butanoic acid makes it a valuable building block in the development of new drugs. Chemists can readily functionalize this compound through various reactions, such as esterification, amidation, and coupling reactions with other organic molecules. These modifications can lead to the creation of novel compounds with enhanced biological activities and improved pharmacokinetic properties.

In addition to its direct applications in drug discovery, 3-(6-chloropyridin-2-yl)butanoic acid serves as an important intermediate in the synthesis of more complex molecules. For example, it can be used as a starting material for the preparation of pyridine-based ligands for metal complexes, which have applications in catalysis and materials science. The ability to fine-tune the properties of these ligands by modifying the butanoic acid moiety opens up new possibilities for designing catalysts with improved selectivity and activity.

The environmental impact and safety profile of 3-(6-chloropyridin-2-yl)butanoic acid are also important considerations. Recent studies have evaluated its biodegradability and toxicity to ensure that it meets regulatory standards for use in pharmaceutical and industrial applications. Results from these studies indicate that this compound is generally safe when handled properly and has a low environmental impact compared to many other organic compounds.

In conclusion, 3-(6-chloropyridin-2-yl)butanoic acid (CAS No. 1504761-63-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and synthetic organic chemistry. Its unique structural features and biological activities make it a valuable tool for scientists working on the development of new therapeutic agents and advanced materials. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.